Cas no 1016800-16-0 (3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine)

• Product Name: 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine
• CAS No: 1016800-16-0
• MF: C₉H₁₆F₃N
• MW: 195.23
• CID: 5069674
• Update Time: 2025-06-15

3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 3-methyl-N-(2,2,2-trifluoroethyl)-
• 3-Methyl-n-(2,2,2-trifluoroethyl)cyclohexan-1-amine
• 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine

• Inchi： 1S/C9H16F3N/c1-7-3-2-4-8(5-7)13-6-9(10,11)12/h7-8,13H,2-6H2,1H3
• InChI Key： WMQFOSRMKYAWJS-UHFFFAOYSA-N
• SMILES： C1(NCC(F)(F)F)CCCC(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine

Introduction to 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine (CAS No. 1016800-16-0)

3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine (CAS No. 1016800-16-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclohexane ring, a methyl group, and a trifluoroethylamine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The cyclohexane ring provides a rigid scaffold that can influence the compound's conformational flexibility and binding properties. The methyl group adds steric bulk and can modulate the compound's lipophilicity, while the trifluoroethylamine moiety introduces fluorine atoms, which are known for their ability to enhance metabolic stability and improve pharmacokinetic properties. These features collectively make 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine an interesting molecule for further investigation.

Recent studies have explored the potential of 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine in various therapeutic areas. One notable application is its use as a lead compound in the development of novel analgesics. Research has shown that this compound exhibits potent analgesic effects in preclinical models of pain, suggesting its potential as a non-opioid alternative for pain management. The mechanism of action is thought to involve the modulation of specific ion channels or receptors involved in pain signaling pathways.

In addition to its analgesic properties, 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This anti-inflammatory activity could be beneficial in treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic profile of 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine has been studied extensively to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. Furthermore, the presence of fluorine atoms in the structure contributes to enhanced metabolic stability, reducing the risk of rapid degradation by metabolic enzymes.

Toxicity studies have also been conducted to assess the safety profile of 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine. In animal models, this compound has shown low toxicity at therapeutic doses and no significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a safe and effective therapeutic agent.

The synthetic route for 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine involves several steps that are well-documented in the literature. The process typically begins with the formation of a cyclohexyl derivative followed by functionalization with the methyl and trifluoroethylamine groups. Optimizing these synthetic steps is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

In conclusion, 3-methyl-N-(2,2,2-trifluoroethyl)cyclohexan-1-amine (CAS No. 1016800-16-0) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in pain management and anti-inflammatory therapy make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.